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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of titanium
selenide, a transition metal dichalcogenide that has garnered significant interest for its unique

electronic properties, including a charge density wave (CDW) transition. This document details

the crystallographic parameters of various titanium selenide phases, outlines experimental

protocols for their synthesis and analysis, and presents visualizations of their crystal structures

and experimental workflows.

Introduction to Titanium Selenide
Titanium selenide (TiSe) and its various stoichiometric forms are layered materials with strong

covalent bonding within layers and weak van der Waals interactions between them.[1] This

anisotropic structure gives rise to many of its interesting physical properties. The most studied

phase, titanium diselenide (TiSe₂), is a semimetal that undergoes a transition to a

commensurate CDW state at approximately 200 K.[2] This guide will focus primarily on TiSe₂

while also providing available data on other known titanium selenide phases.

Crystal Structure of Titanium Selenide Phases
The titanium-selenium system encompasses several phases, each with a distinct crystal

structure. The key crystallographic data for the most common phases are summarized below.
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Titanium diselenide most commonly crystallizes in the 1T phase, which has a trigonal crystal

system. This structure is analogous to that of cadmium iodide (CdI₂).[3]

Table 1: Crystallographic Data for Titanium Diselenide (TiSe₂)

Parameter Value Reference

Crystal System Trigonal [1]

Space Group P-3m1 [1]

a 3.54 Å [1]

c 6.01 Å [1]

α 90° [1]

β 90° [1]

γ 120° [1]

Ti-Se Bond Length 2.538 Å [4]

Coordination
Ti: Octahedral (6 Se) Se:

Trigonal Pyramidal (3 Ti)
[3]

Below is a visualization of the crystal structure of 1T-TiSe₂.
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Crystal Structure of 1T-TiSe₂
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Chemical Vapor Transport (CVT) Workflow for TiSe₂ Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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